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Compound of Interest

Compound Name: PD 135158

CAS No.: 130285-87-9

Cat. No.: B1139079 Get Quote

Executive Summary
This guide details the protocol for the chronic administration of PD 135158, a potent and

selective cholecystokinin-B (CCK-B) receptor antagonist. While acute administration is well-

documented for anxiolytic effects, long-term administration requires specific considerations

regarding vehicle formulation, dosing frequency, and route to maintain steady-state plasma

levels and minimize stress-induced artifacts.

Primary Applications:

Anxiety & Panic Disorders: Investigating the role of the CCK-ergic system in chronic stress

and panicogenesis.

Opioid Adjunct Therapy: Prevention of morphine tolerance and dependence development.

Gastrin Signaling: Study of CCK-B/gastrin receptor blockade in peripheral tissues

(stomach/pancreas).

Compound Profile & Mechanism[1]
PD 135158 is a dipeptoid derivative that exhibits high affinity for the CCK-B receptor

(predominant in the brain) over the CCK-A receptor (predominant in the gut).

Mechanism of Action: Competitive antagonism of the CCK-B receptor.
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Downstream Effect: Blocks the Gq-protein coupled cascade, inhibiting Phospholipase C

(PLC) activation, IP3 production, and subsequent intracellular calcium mobilization.

Physiological Outcome: Reduction in neuronal excitability in the amygdala and

hippocampus, leading to anxiolysis and blockade of CCK-mediated opioid antagonism.
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Figure 1: Mechanism of Action. PD 135158 competitively binds to the CCK-B receptor,

preventing the endogenous ligand-induced calcium cascade that drives anxiogenic signaling.

Formulation & Preparation
PD 135158 is lipophilic. Improper solubilization is the leading cause of experimental variability

in chronic studies.

Vehicle Selection
For long-term administration (14+ days), avoid high concentrations of DMSO (>10%) or pure

PEG, as these can cause tissue irritation or osmotic stress.

Recommended Vehicle:

Primary: 0.9% Sterile Saline with 1-2% Tween 80.

Alternative: 5% DMSO in 0.9% Sterile Saline (if concentration > 5 mg/mL is required).

Preparation Protocol (10 mL Stock @ 1 mg/mL)
Weighing: Accurately weigh 10 mg of PD 135158 powder.

Initial Dissolution: Add 100 µL of DMSO (or Tween 80) directly to the powder. Vortex

vigorously for 30 seconds until a clear paste/liquid forms.

Dilution: Slowly add 9.9 mL of warm (37°C) sterile saline while vortexing.

Note: Adding saline too quickly can cause precipitation.

pH Adjustment: Check pH. If < 6.0, adjust carefully with 0.1N NaOH to pH 7.0–7.4.

Sterilization: Pass through a 0.22 µm syringe filter.

Storage: Aliquot into single-use vials and store at -20°C. Do not refreeze thawed aliquots.

Experimental Design: Chronic Administration
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A. Animal Model Selection[2]
Species: Rats (Sprague-Dawley or Wistar) or Mice (C57BL/6).

Rationale: Rats are preferred for complex behavioral batteries (e.g., EPM + Social

Interaction) due to more robust baseline anxiety behaviors.

B. Dosing Regimen
PD 135158 has a relatively short half-life in rodents (< 2 hours).[1] For chronic studies, Osmotic

Minipumps are superior to daily injections to maintain receptor occupancy and avoid injection-

stress artifacts.

Parameter
Osmotic Minipump
(Recommended)

Daily Injection (Alternative)

Route Subcutaneous (SC) Intraperitoneal (IP) or SC

Frequency Continuous Infusion Twice Daily (b.i.d)

Dose Range 0.5 – 5.0 mg/kg/day 0.1 – 1.0 mg/kg/dose

Stress Level Low (One surgery) High (Daily handling)

Steady State Yes No (Peaks/Troughs)
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Figure 2: 21-Day Experimental Workflow. Critical phases for chronic administration studies.

Detailed Protocol: 14-Day Chronic Study (Rat)
Phase 1: Surgical Implantation (Day 0)
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Use ALZET® Osmotic Pumps (e.g., Model 2ML2 for 14 days).

Calculate Concentration:

= Concentration in pump (mg/mL)

= Target dose (e.g., 1 mg/kg/day)

= Animal weight (kg)[2][3]

= Pump release rate (mL/day)

Anesthesia: Induce with 3-4% Isoflurane; maintain at 2%.

Implantation:

Shave and sterilize the dorsal skin (scapular region).

Make a 1 cm incision.

Create a subcutaneous pocket using hemostats.

Insert the filled pump (delivery port first).

Close with wound clips or sutures.

Recovery: Monitor thermoregulation until ambulatory.

Phase 2: Behavioral Assessment (Day 14)
Test: Elevated Plus Maze (EPM)

Environment: Dim lighting (low lux) to encourage exploration.

Procedure: Place animal in the center zone facing an open arm.

Duration: Record for 5 minutes.

Metrics:
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Time spent in Open Arms (Anxiolytic index).

Number of Open Arm entries.

Total distance traveled (Locomotor control).

Data Analysis & Interpretation
Expected Results
Chronic blockade of CCK-B receptors should result in an anxiolytic phenotype without

sedation.

Metric Vehicle Control
PD 135158
(Chronic)

Interpretation

Open Arm Time (%) 15 - 20% 35 - 50% Significant Anxiolysis

Open Arm Entries Low Increased
Reduced fear of open

spaces

Closed Arm Entries High Unchanged
No sedation/motor

impairment

Total Distance Baseline Baseline Specificity to anxiety

Statistical Analysis
Method: One-way ANOVA followed by Dunnett’s post-hoc test (comparing treatment groups

to Vehicle).

Significance: P < 0.05 is standard.

Troubleshooting & Pitfalls
Precipitation in Pump:

Symptom:[4][5][6][7] Pump flow blockage or inconsistent dosing.
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Solution: Ensure vehicle pH is neutral. Use PEG-400/Saline (50:50) if high concentrations

(>10 mg/mL) are required.

Receptor Upregulation:

Issue: Chronic antagonism can sometimes lead to compensatory upregulation of CCK-B

receptors.

Verification: Perform Western Blot or Radioligand Binding assay on cortical tissue post-

sacrifice to quantify

.

Peripheral Effects:

Note: While selective for CCK-B, high doses may interact with peripheral gastrin

receptors, altering gastric acid secretion. Monitor animal weight and food intake daily.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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